Cas no 101038-49-7 (Hydrazinecarboxamide, 2-(2-hydroxy-4-oxo-1(4H)-naphthalenylidene)-)

• Product name: Hydrazinecarboxamide, 2-(2-hydroxy-4-oxo-1(4H)-naphthalenylidene)-
• CAS No: 101038-49-7
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 1127811
• PubChem ID: 136219609

Hydrazinecarboxamide, 2-(2-hydroxy-4-oxo-1(4H)-naphthalenylidene)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide, 2-(2-hydroxy-4-oxo-1(4H)-naphthalenylidene)-
• [(4-hydroxy-2-oxonaphthalen-1-ylidene)amino]urea
• 2-(4-Hydroxy-2-oxonaphthalen-1(2H)-ylidene)hydrazine-1-carboxamide
• DTXSID60741684
• 2-hydroxy-1,4-naphthoquinone monosemicarbazone
• 101038-49-7
• SCHEMBL7543115

• Inchi： InChI=1S/C11H9N3O3/c12-11(17)14-13-10-7-4-2-1-3-6(7)8(15)5-9(10)16/h1-5,15-16H,(H2,12,17)
• InChI Key： HUBDXFLQGOPQFM-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC(=C2N=NC(=O)N)O)O

Computed Properties

• Exact Mass: 231.06447
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 104.78
• LogP: 1.44530